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Compound of Interest

Compound Name: Dodecylphosphocholine-d38

Cat. No.: B165050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of deuterated

dodecylphosphocholine (DPC-d38) in various biophysical assays. DPC-d38 is a valuable

zwitterionic detergent analog, where the hydrogen atoms have been replaced by deuterium.

This isotopic labeling makes it particularly useful in Nuclear Magnetic Resonance (NMR)

spectroscopy and as an internal standard in mass spectrometry (MS). Its ability to form

micelles that mimic cell membranes makes it an essential tool for studying the structure,

function, and interactions of membrane proteins and for applications in drug discovery.

Physicochemical Properties of DPC-d38
DPC-d38 shares similar physicochemical properties with its non-deuterated counterpart, DPC.

These properties are crucial for designing and interpreting biophysical experiments.
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Property Value Conditions

Chemical Formula C₁₇D₃₈NO₄P

Molecular Weight 389.7 g/mol

Critical Micelle Concentration

(CMC)
~1.1 - 1.5 mM

Varies with temperature and

ionic strength.[1]

Aggregation Number 44 ± 5 to 70-80

Dependent on concentration,

temperature, and ionic

strength.[1]

Appearance White crystalline solid

Solubility
Soluble in water and various

organic solvents

Applications in Biophysical Assays
Nuclear Magnetic Resonance (NMR) Spectroscopy
DPC-d38 is extensively used in solution NMR studies of membrane proteins. The deuteration

of the detergent minimizes its signals in ¹H-NMR spectra, thereby reducing spectral overlap

and allowing for the clear observation of signals from the protein of interest.[2]

Key Applications:

Structure Determination: DPC-d38 micelles provide a membrane-mimetic environment that

helps to solubilize and stabilize membrane proteins in a folded state, which is essential for

high-resolution structure determination by NMR.[1]

Protein-Ligand Interaction Studies: By monitoring changes in the NMR spectra of a protein

upon the addition of a ligand (e.g., a drug candidate), DPC-d38 facilitates the

characterization of binding events, including mapping of the binding site and determination of

binding affinities.

Dynamics and Folding Studies: NMR experiments in DPC-d38 micelles can provide insights

into the conformational dynamics and folding pathways of membrane proteins.
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Experimental Workflow for Membrane Protein NMR using DPC-d38
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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